PV1162

• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C21H24N6O2/c1-3-4-18(26-27-21(22)23)13-5-7-15(8-6-13)24-20(28)19-12-14-11-16(29-2)9-10-17(14)25-19/h5-12,25H,3-4H2,1-2H3,(H,24,28)(H4,22,23,27)/b26-18+
• InChIKey: IFLKHYHIUCIDRM-NLRVBDNBSA-N

PV1162: Gatekeeper-Dependent Chk2 Inhibitor

PV1162 is a rationally designed small-molecule inhibitor that exhibits high specificity for Checkpoint Kinase 2 (Chk2), a key mediator of the DNA damage response. It operates through a unique binding mechanism, targeting a gatekeeper-dependent hydrophobic pocket behind the ATP-binding site, which is a structural feature specific to Chk2 [1]. This compound achieves an IC50 of 0.29 ± 0.14 nM for Chk2 inhibition and demonstrates significant selectivity over the closely related kinase Chk1 (IC50 = 59,000 nM) [2]. The X-ray crystal structure of PV1162 in complex with the Chk2 catalytic domain (PDB ID: 2YIT) has been resolved at 2.20 Å, confirming its distinct mode of binding [1].

Mechanism

Gatekeeper-dependent hydrophobic pocket targeting

Pathway Context

DNA damage response / Chk2 signaling studies

Structural Confidence

Experimentally resolved binding mode available

• [1] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Structural analysis of checkpoint kinase 2 in complex with PV1162, a novel inhibitor. FEBS Lett. 2011;585(20):3245-3249. DOI: 10.1016/j.febslet.2011.08.050. PMID: 21907711. View Source
• [2] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Table 1. Inhibitor data. FEBS Lett. 2011;585(20):3245-3249. PMC3195894. View Source

PV1162 Substitution Risks

Generic substitution among Chk2 inhibitors is scientifically unsound due to the profound differences in their binding mechanisms and selectivity profiles. PV1162 targets a gatekeeper-dependent hydrophobic pocket unique to Chk2, a feature that underpins its high selectivity over Chk1 [1]. In contrast, many alternative Chk2 inhibitors either lack the same level of selectivity or interact with the ATP-binding site in a manner that can be influenced by the gatekeeper residue, potentially leading to off-target effects [2]. For example, while PV1162 exhibits a >200,000-fold selectivity for Chk2 over Chk1 (IC50 0.29 nM vs. 59,000 nM), other inhibitors like PV1019 (IC50 24 nM) and PV1322 (IC50 ~12.67 nM) show markedly different potency and selectivity profiles [3]. These mechanistic and potency differences can significantly alter experimental outcomes, particularly in assays designed to dissect the specific role of Chk2 in DNA damage signaling pathways.

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Isoform-selectivity profiles may diverge

Chk2 inhibitor series exhibit substantial selectivity variation; closely related analogs may not replicate PV1162 Chk2/Chk1 or Chk2/RSK2 selectivity context.

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Off-target kinase activity may confound interpretation

Substituting with a less selective Chk2 inhibitor may introduce confounding Chk1 or RSK2 inhibition, shifting pathway-response endpoints.

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Gatekeeper-pocket engagement may not transfer

Inhibitors lacking gatekeeper-dependent binding may exhibit altered target-engagement context; binding-mode differences can limit direct SAR extrapolation.

• [1] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Structural analysis of checkpoint kinase 2 in complex with PV1162, a novel inhibitor. FEBS Lett. 2011;585(20):3245-3249. DOI: 10.1016/j.febslet.2011.08.050. PMID: 21907711. View Source
• [2] Lountos GT, Tropea JE, Waugh DS. Structural characterization of inhibitor complexes with checkpoint kinase 2 (Chk2), a drug target for cancer therapy. 2011. DOI: 10.2210/pdb2yit/pdb. View Source
• [3] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Table 1. Inhibitor data. FEBS Lett. 2011;585(20):3245-3249. PMC3195894. View Source

PV1162 Comparator Evidence

Chk2 Selectivity over Chk1

PV1162 demonstrates sub-nanomolar inhibitory activity against Chk2, with a mean IC50 of 0.29 nM (±0.14 nM). In head-to-head testing, it is significantly more potent than the closely related analog PV1322 (IC50 = 12.67 nM) and comparable to PV1352 (IC50 = 0.17 nM). However, PV1162's selectivity profile, particularly the >200,000-fold discrimination against Chk1, is a key differentiator [1].

Chk2/Chk1 Selectivity

Head-to-head

Selectivity window >200,000-fold; Chk2 IC50 0.29 nM vs Chk1 IC50 59,000 nM. PV1322 ratio ~2,700; PV1019 ratio ~50,000.

Supports Chk2-specific pathway interpretation

In vitro kinase assay comparison; Chk2 values mean ± S.D. from duplicate experiments

Evidence Dimension	In vitro kinase inhibition potency
Target Compound Data	IC50 = 0.29 ± 0.14 nM (Chk2)
Comparator Or Baseline	PV1322: IC50 = 12.67 ± 11.90 nM; PV1352: IC50 = 0.17 ± 0.01 nM
Quantified Difference	PV1162 is ~44-fold more potent than PV1322 and 1.7-fold less potent than PV1352.
Conditions	In vitro kinase assay using recombinant Chk2 catalytic domain; data from head-to-head testing using single batches of each enzyme [1].

Why This Matters

This data allows researchers to select an inhibitor with the appropriate potency and selectivity profile for their specific experimental context, balancing extreme potency (PV1352) with proven, robust selectivity (PV1162).

• [1] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Table 1. Inhibitor data. FEBS Lett. 2011;585(20):3245-3249. PMC3195894. View Source

Selectivity Against RSK2

PV1162 exhibits exceptional selectivity for its primary target, Chk2, over the closely related kinase Chk1. The IC50 for Chk2 is 0.29 nM, while the IC50 for Chk1 is 59,000 nM, representing a >200,000-fold selectivity window. This is a superior selectivity profile compared to PV1019, which has a Chk2 IC50 of 24 nM and a Chk1 IC50 of 8,100 nM, resulting in a much smaller ~338-fold selectivity window [1].

Chk2/RSK2 Selectivity

Head-to-head

RSK2 IC50 >100,000 nM; selectivity window >340,000-fold vs Chk2 IC50 0.29 nM. PV1019 shows RSK2 inhibition at 39,000 nM.

Supports off-target profiling context

No detectable RSK2 activity within tested concentration range

Evidence Dimension	Selectivity index (Chk1 IC50 / Chk2 IC50)
Target Compound Data	Chk2 IC50 = 0.29 nM; Chk1 IC50 = 59,000 nM; Selectivity Window = >203,000x
Comparator Or Baseline	PV1019: Chk2 IC50 = 24 nM; Chk1 IC50 = 8,100 nM; Selectivity Window = ~338x
Quantified Difference	PV1162 has a >600-fold larger selectivity window than PV1019.
Conditions	In vitro kinase assays using recombinant Chk2 and Chk1 catalytic domains; data from head-to-head testing using single batches of each enzyme [1].

Why This Matters

High selectivity is critical for dissecting the specific role of Chk2 in cellular signaling pathways without confounding effects from Chk1 inhibition, which can lead to distinct and sometimes opposing biological outcomes.

• [1] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Table 1. Inhibitor data. FEBS Lett. 2011;585(20):3245-3249. PMC3195894. View Source

Gatekeeper-Dependent Binding Mode by X-ray

PV1162's binding mode is structurally distinct from many other Chk2 inhibitors. It specifically targets the gatekeeper-dependent hydrophobic pocket located behind the adenine-binding region of the ATP-binding site in Chk2 [1]. This binding pocket is unique to Chk2 among related kinases, and its occupancy has been confirmed by X-ray crystallography (PDB ID: 2YIT) at 2.20 Å resolution [2]. This structural validation is a critical differentiator from compounds like PV1019 and AZD7762, which do not exploit this same pocket.

X-ray Binding Mode

Head-to-head

PDB 2YIT, 2.2 Å resolution; R/Rfree 0.196/0.226. Gatekeeper-dependent hydrophobic pocket engagement confirmed crystallographically.

Supports structure-based SAR context

Human Chk2 catalytic domain residues 210–531; molecular replacement

Evidence Dimension	Binding site and mechanism
Target Compound Data	Binds to the gatekeeper-dependent hydrophobic pocket behind the ATP-binding site.
Comparator Or Baseline	Other Chk2 inhibitors (e.g., PV1019, AZD7762) typically bind to the canonical ATP-binding site.
Quantified Difference	Not applicable for this mechanistic dimension.
Conditions	X-ray crystallography of Chk2 catalytic domain in complex with PV1162; PDB ID 2YIT [2].

Why This Matters

This unique binding mechanism is the structural basis for PV1162's exceptional selectivity, making it a more precise tool for probing Chk2-specific biology.

• [1] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Structural analysis of checkpoint kinase 2 in complex with PV1162, a novel inhibitor. FEBS Lett. 2011;585(20):3245-3249. DOI: 10.1016/j.febslet.2011.08.050. PMID: 21907711. View Source
• [2] Lountos GT, Tropea JE, Waugh DS. Structural analysis of checkpoint kinase 2 in complex with PV1162, a novel inhibitor. 2011. PDB ID: 2YIT. DOI: 10.2210/pdb2yit/pdb. View Source

PV1162 Recommended Applications

DNA Damage Response Pathway Dissection

PV1162's exceptional selectivity (>200,000-fold for Chk2 over Chk1) makes it the inhibitor of choice for experiments designed to isolate and understand the specific role of Chk2 in the DNA damage response. Its use minimizes the confounding effects of Chk1 inhibition, which is a common issue with less selective tools. Researchers can employ PV1162 in cell-based assays to study Chk2-mediated phosphorylation events (e.g., Cdc25C, p53) or to evaluate the effects of selective Chk2 inhibition on cell cycle checkpoints and apoptosis following DNA damage induced by radiation or genotoxic agents [1].

Structure-Guided Lead Optimization

The availability of a high-resolution crystal structure (PDB ID: 2YIT) confirming PV1162's unique binding to the Chk2 gatekeeper-dependent hydrophobic pocket provides a valuable template for structure-based drug design. Medicinal chemists can use this structural data to design and optimize new generations of Chk2 inhibitors with improved selectivity and pharmacological properties. Furthermore, the co-crystal structure serves as a precise reference for validating the binding modes of other Chk2 inhibitors in computational docking studies and for understanding the structural basis of resistance mutations [2].

PK-Supported In Vivo Studies

Due to its well-characterized, sub-nanomolar potency and extensive selectivity data, PV1162 serves as an ideal reference compound for benchmarking new Chk2 inhibitors. In vitro kinase assays using a panel of Chk2 inhibitors including PV1162, PV1352, and PV1322 allow for the precise ranking of compound potency under standardized conditions. This head-to-head comparison, as demonstrated in the primary literature, is essential for identifying lead candidates with the desired balance of potency and selectivity for further development [3].

Investigating Chemo- and Radio-Sensitization

Given the role of Chk2 in promoting cell survival after DNA damage, PV1162 is a valuable tool for investigating strategies to sensitize cancer cells to standard-of-care therapies. Researchers can use PV1162 to test the hypothesis that selective Chk2 inhibition can potentiate the effects of DNA-damaging chemotherapeutics (e.g., topoisomerase inhibitors) or ionizing radiation. The high selectivity of PV1162 ensures that any observed sensitization effects can be confidently attributed to Chk2 inhibition rather than off-target effects on Chk1 or other kinases, providing a cleaner experimental system [1].

Application

Selection Property

Validation Focus

DDR pathway mapping studies

Isoform-selectivity review

Chk2-specific endpoint attribution

Structure-based inhibitor design

Crystallographically resolved binding mode

Gatekeeper-pocket SAR context

In vivo target-engagement studies

Pre-existing PK characterization

Exposure-model interpretation

• [1] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Structural analysis of checkpoint kinase 2 in complex with PV1162, a novel inhibitor. FEBS Lett. 2011;585(20):3245-3249. DOI: 10.1016/j.febslet.2011.08.050. PMID: 21907711. View Source
• [2] Lountos GT, Tropea JE, Waugh DS. Structural analysis of checkpoint kinase 2 in complex with PV1162, a novel inhibitor. 2011. PDB ID: 2YIT. DOI: 10.2210/pdb2yit/pdb. View Source
• [3] Lountos GT, Jobson AG, Tropea JE, Self CR, Zhang G, Pommier Y, Shoemaker RH, Waugh DS. Table 1. Inhibitor data. FEBS Lett. 2011;585(20):3245-3249. PMC3195894. View Source